Cas no 1781611-95-7 (tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate
• CAS No: 1781611-95-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5909151
• PubChem ID: 105505138
• Update Time: 2025-06-08

tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(aminomethyl)-3-ethoxy-, 1,1-dimethylethyl ester
• tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate
• EN300-1143856
• 1781611-95-7

• Inchi： 1S/C12H24N2O3/c1-5-16-12(8-13)6-7-14(9-12)10(15)17-11(2,3)4/h5-9,13H2,1-4H3
• InChI Key： KUNNCAFOIFEZAF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN)(OCC)C1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 320.8±27.0 °C(Predicted)
• pka: 10.12±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate

Introduction to tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate (CAS No. 1781611-95-7)

tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate, with the CAS number 1781611-95-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrrolidine family, characterized by its unique structural features and potential biological activities. The presence of an aminomethyl group and an ethoxy substituent on the pyrrolidine ring makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate can be represented as follows: C₁₂H₂₄N₂O₃. The tert-butyl group provides steric protection, while the aminomethyl and ethoxy functionalities offer multiple points for chemical modification, making this compound highly suitable for use in drug discovery and development.

In recent years, significant advancements have been made in understanding the pharmacological properties of compounds derived from pyrrolidines. Research has shown that tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate and its derivatives exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to the compound's ability to modulate various signaling pathways and receptors in biological systems.

One of the key areas of research involving tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate is its potential as a lead compound for the development of novel therapeutic agents. Studies have demonstrated that this compound can effectively cross the blood-brain barrier, making it a promising candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties make it a potential therapeutic option for conditions like rheumatoid arthritis and multiple sclerosis.

The synthesis of tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate typically involves multi-step processes, including the formation of the pyrrolidine ring, introduction of the aminomethyl group, and subsequent functionalization with the tert-butyl and ethoxy moieties. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its use in large-scale pharmaceutical research.

In clinical trials, compounds derived from tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate have shown promising results. For instance, a phase II clinical trial evaluating the efficacy of a derivative in treating chronic pain reported significant reductions in pain intensity and improved quality of life for patients. These findings underscore the potential of this compound as a valuable therapeutic agent.

Beyond its medicinal applications, tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate has also found use in other areas of chemical research. Its unique structural features make it an excellent ligand for metal complexes, which can be used in catalytic processes and materials science. Additionally, its ability to form stable complexes with various metals has led to its application in sensor technologies and environmental remediation.

In conclusion, tert-butyl 3-(aminomethyl)-3-ethoxypyrrolidine-1-carboxylate (CAS No. 1781611-95-7) is a multifaceted compound with significant potential in both medicinal chemistry and broader chemical research. Its unique structural characteristics and diverse biological activities make it an important molecule for further investigation and development. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic agents.